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Compound of Interest

Compound Name: 6-Chloro-5-hydroxynicotinic acid

CAS No.: 1211531-26-8

Cat. No.: B3090428

Get Quote

Standard Operating Procedure: Safe Handling and Disposal of 6-Chloro-5-hydroxynicotinic
Acid

As a Senior Application Scientist, I recognize that the proper disposal of highly functionalized

synthetic intermediates is not just a matter of regulatory compliance—it is a critical component

of laboratory safety and environmental stewardship.1 is a specialized heterocyclic compound

frequently utilized in drug development and agrochemical synthesis[1]. Because its molecular

structure combines a halogen (chlorine), a weak acid (carboxylic acid), and a heterocyclic base

(pyridine), its disposal requires a nuanced, causality-driven approach. This guide provides a

self-validating, step-by-step operational plan for its safe disposal.

Hazard Assessment & Regulatory Causality
Understanding why a chemical is classified in a certain way is the foundation of a safe

laboratory culture. The disposal protocols for 6-Chloro-5-hydroxynicotinic acid are dictated

by three structural features:
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The Halogenated Hazard (Chlorine): The presence of the chlorine atom strictly categorizes

this compound as a 2[2]. Land disposal of untreated halogenated waste is prohibited due to

severe environmental persistence[3]. If incinerated at low temperatures, halogenated

compounds can generate highly toxic dioxins and furans; therefore, 4 with flue-gas

scrubbing[4].

The Pyridine Ring: Pyridine derivatives exhibit aquatic toxicity, environmental persistence,

and can cause severe skin and eye irritation[5]. They must never be disposed of down the

drain or in regular municipal trash[5].

The Mixed-Waste Rule: According to the4, mixing a listed hazardous waste with a non-

hazardous waste renders the entire volume hazardous[4]. Mixing this compound with non-

halogenated solvents will unnecessarily convert the entire carboy into expensive

halogenated waste.

Quantitative Safety & Disposal Parameters
To ensure rapid decision-making, the critical logistical and safety parameters for 6-Chloro-5-
hydroxynicotinic acid are summarized below:

Parameter Operational Specification

Chemical Name 6-Chloro-5-hydroxynicotinic acid

CAS Registry Number 1211531-26-8[1]

Molecular Formula C6H4ClNO3[1]

Waste Classification Halogenated Organic Waste[3]

Primary Hazards Environmental toxicity, Irritant[5]

Incompatibilities Strong oxidizers, strong bases[2]

Approved Disposal Method
High-Temperature Incineration (EPA RCRA

Compliant)[4]

Container Compatibility High-Density Polyethylene (HDPE) or Glass
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Step-by-Step Operational Disposal Protocol
Step 1: Waste Segregation at the Source

Action: Separate 6-Chloro-5-hydroxynicotinic acid waste (both solid powder and liquid

solutions) entirely from non-halogenated organic waste streams.

Causality: The EPA's mixed-waste rule dictates that combining halogenated waste with non-

halogenated waste legally classifies the entire volume as halogenated[4]. Because

halogenated waste requires specialized, high-cost incineration to prevent dioxin formation,

strict segregation prevents the exponential inflation of disposal costs and ensures regulatory

compliance.

Step 2: Containerization and Material Compatibility

Action: Transfer solid waste and contaminated PPE into a sealable High-Density

Polyethylene (HDPE) container. For liquid waste, use an HDPE or safety-coated glass

carboy designated specifically for "Halogenated Organic Liquids."

Causality: 6-Chloro-5-hydroxynicotinic acid contains a carboxylic acid moiety. While it is a

weak acid, prolonged exposure to metal containers can cause slow degradation and

leaching. HDPE provides superior chemical inertness against both the acidic proton and the

halogenated heterocyclic ring.

Step 3: RCRA-Compliant Labeling

Action: Immediately affix a hazardous waste label to the container. The label must explicitly

state "Hazardous Waste," list the full chemical name ("6-Chloro-5-hydroxynicotinic acid"),

and check the "Halogenated Organic" and "Toxic" hazard boxes.

Causality: Unlabeled or vaguely labeled containers (e.g., "Pyridine waste") force

environmental health and safety (EHS) teams to perform costly unknown-chemical

characterizations before disposal[5]. Full nomenclature ensures the waste contractor applies

the correct incineration temperature profile.

Step 4: Accumulation and Storage
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Action: Store the sealed container in a designated Satellite Accumulation Area (SAA) that is

cool, dry, and well-ventilated. Ensure it is stored away from strong oxidizers and strong

bases.

Causality: The hydroxyl and carboxylic acid groups can participate in exothermic acid-base

reactions if accidentally mixed with strong alkalis, potentially leading to container

pressurization and rupture.

Step 5: Final Treatment Logistics

Action: Arrange for pickup via a licensed hazardous waste contractor for high-temperature

incineration.

Causality: High-temperature incineration is the only environmentally sound method to break

the robust carbon-chlorine bond without generating toxic byproducts[3].

Spill Management & Emergency Logistics
In the event of a spill (either dry powder or solvent solution), immediate action is required to

prevent environmental contamination:

Evacuate and Ventilate: Evacuate non-essential personnel and increase fume hood or room

ventilation to disperse any volatile solvent fumes[5].

Containment (The Causality of Absorbents): Contain the spill using an inert absorbent

material such as vermiculite or sand[5].

Causality: Do NOT use combustible absorbents like sawdust or paper towels. Combustible

materials can react unpredictably with functionalized pyridine derivatives and complicate

the subsequent high-temperature incineration process. Inert siliceous materials safely trap

the compound without introducing secondary fire hazards.

Collection: Sweep the absorbed material using non-sparking tools and place it into an HDPE

solid hazardous waste container. Wash the affected area with soap and water to remove

residual acidic traces.

Disposal Decision Workflow
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The following diagram illustrates the logical decision-making process for managing 6-Chloro-5-
hydroxynicotinic acid waste streams on the laboratory floor.

Waste Generated:
6-Chloro-5-hydroxynicotinic acid

Is the waste solid
or in solution?

Solid Waste
(Powder/PPE)

Solid

Liquid Waste
(Dissolved in Solvent)

Liquid

Place in HDPE
Solid Waste Container

Is the solvent
halogenated?

Collect in Halogenated
Organic Liquid Waste

Yes

DO NOT MIX.
Keep as Halogenated Waste

No

Label: 'Hazardous Waste'
Halogenated Organic

Store in SAA
(Away from Oxidizers)

High-Temp Incineration
(EPA RCRA Compliant)
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Click to download full resolution via product page

Workflow for the segregation and disposal of 6-Chloro-5-hydroxynicotinic acid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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